3-(2,5-dimethyl-3-{(E)-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)hydrazinylidene]methyl}-1H-pyrrol-1-yl)benzoic acid
3-(2,5-dimethyl-3-{(E)-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)hydrazinylidene]methyl}-1H-pyrrol-1-yl)benzoic acid
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0920349
InChI:
InChI=1S/C27H21N3O4/c1-16-12-20(17(2)30(16)21-8-5-7-19(13-21)27(32)33)15-28-29-26(31)25-14-23-22-9-4-3-6-18(22)10-11-24(23)34-25/h3-15H,1-2H3,(H,29,31)(H,32,33)/b28-15+
SMILES:
CC1=CC(=C(N1C2=CC=CC(=C2)C(=O)O)C)C=NNC(=O)C3=CC4=C(O3)C=CC5=CC=CC=C54
Molecular Formula:
C27H21N3O4
Molecular Weight:
451.5 g/mol
3-(2,5-dimethyl-3-{(E)-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)hydrazinylidene]methyl}-1H-pyrrol-1-yl)benzoic acid
CAS No.:
Cat. No.: VC0920349
Molecular Formula: C27H21N3O4
Molecular Weight: 451.5 g/mol
* For research use only. Not for human or veterinary use.
![3-(2,5-dimethyl-3-{(E)-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)hydrazinylidene]methyl}-1H-pyrrol-1-yl)benzoic acid -](/images/no_structure.jpg)
Specification
| Molecular Formula | C27H21N3O4 |
|---|---|
| Molecular Weight | 451.5 g/mol |
| IUPAC Name | 3-[3-[(E)-(benzo[e][1]benzofuran-2-carbonylhydrazinylidene)methyl]-2,5-dimethylpyrrol-1-yl]benzoic acid |
| Standard InChI | InChI=1S/C27H21N3O4/c1-16-12-20(17(2)30(16)21-8-5-7-19(13-21)27(32)33)15-28-29-26(31)25-14-23-22-9-4-3-6-18(22)10-11-24(23)34-25/h3-15H,1-2H3,(H,29,31)(H,32,33)/b28-15+ |
| Standard InChI Key | LSIRUBDGUNSHOX-RWPZCVJISA-N |
| Isomeric SMILES | CC1=CC(=C(N1C2=CC=CC(=C2)C(=O)O)C)/C=N/NC(=O)C3=CC4=C(O3)C=CC5=CC=CC=C54 |
| SMILES | CC1=CC(=C(N1C2=CC=CC(=C2)C(=O)O)C)C=NNC(=O)C3=CC4=C(O3)C=CC5=CC=CC=C54 |
| Canonical SMILES | CC1=CC(=C(N1C2=CC=CC(=C2)C(=O)O)C)C=NNC(=O)C3=CC4=C(O3)C=CC5=CC=CC=C54 |
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